molecular formula C10H10N4O B8814814 3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine CAS No. 52943-85-8

3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine

Cat. No. B8814814
CAS RN: 52943-85-8
M. Wt: 202.21 g/mol
InChI Key: PKNDMLXSFRJDDY-UHFFFAOYSA-N
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Description

3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

52943-85-8

Product Name

3-methyl-4-nitroso-1-phenyl-1H-pyrazol-5-amine

Molecular Formula

C10H10N4O

Molecular Weight

202.21 g/mol

IUPAC Name

5-methyl-4-nitroso-2-phenylpyrazol-3-amine

InChI

InChI=1S/C10H10N4O/c1-7-9(13-15)10(11)14(12-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3

InChI Key

PKNDMLXSFRJDDY-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1N=O)N)C2=CC=CC=C2

solubility

>30.3 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 17.3 g (0.1 mol) of 5-amino-3-methyl-1-phenylpyrazole in 200 cm3 of absolute ethanol were added dropwise 0.5 cm3 of 12 N hydrochloric acid and then 13.5 cm3 of isoamyl nitrite, at 0° C. The solution was then warmed to and left at room temperature for 4 hours. An orange-coloured solid crystallized out. This solid was filtered off on a sinter funnel and washed with 100 cm3 of isopropyl ether. After drying under vacuum at room temperature, 17 g of 5-amino-3-methyl-4-nitroso-1-phenylpyrazole were obtained in the form of an orange-coloured solid, the melting point of which was from 202 to 204° C.
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
13.5 mL
Type
reactant
Reaction Step Two

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